Cas no 1807127-61-2 (4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde
• CAS No: 1807127-61-2
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888452
• Update Time: 2025-05-04

4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-6-5(7(9)10)4(3-12)2-11-8(6)13/h2-3,7H,1H3,(H,11,13)
• InChI Key： DBYVMIXWXAWRDJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CNC(C=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde

4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde (CAS No. 1807127-61-2)

The compound 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde, identified by the CAS number 1807127-61-2, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a hydroxyl group at position 2, a methoxy group at position 3, and an aldehyde group at position 5. These substituents confer unique electronic and steric properties to the molecule, making it an interesting subject for both fundamental and applied research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the aldehyde group in 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde introduces additional reactivity, enabling it to participate in various condensation reactions such as the aldol reaction or the formation of imines. These reactions are pivotal in synthesizing complex molecular architectures that are essential for modern drug design.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution and cross-coupling reactions, to construct the pyridine core with the desired substituents. The incorporation of fluorine atoms into organic molecules has been a growing trend due to their ability to modulate physical properties such as lipophilicity and metabolic stability, which are critical factors in drug development.

In terms of biological activity, preliminary assays have demonstrated that 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for anti-inflammatory drug development. Furthermore, its methoxy group may enhance solubility and bioavailability, making it more amenable for pharmacological applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for sustainable chemical practices. Studies on its stability under various conditions have shown that it undergoes hydrolysis under alkaline conditions, releasing less complex byproducts that are more readily biodegradable. This information is vital for assessing its environmental fate and ensuring responsible use in industrial settings.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-carboxaldehyde (CAS No. 1807127-61-2) represents a valuable addition to the arsenal of advanced chemical compounds available for research and development. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in the pursuit of innovative solutions across multiple disciplines.